Cas no 185747-16-4 (tert-Butyl N-(1,3-Thiazol-2-ylmethyl)carbamate)

• Product Name: tert-Butyl N-(1,3-Thiazol-2-ylmethyl)carbamate
• CAS No: 185747-16-4
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD21105563
• CID: 1379641
• PubChem ID: 23088785
• Update Time: 2025-10-18

tert-Butyl N-(1,3-Thiazol-2-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-thiazolylmethyl)-, 1,1-dimethylethyl ester
• Tert-Butyl N-(1,3-Thiazol-2-Ylmethyl)Carbamate
• Tert-Butyl N-(1,3-Thiazol-2-Ylmethyl)Carbamate(WX619150)
• tert-butyl N-[(1,3-thiazol-2-yl)methyl]carbamate
• TERT-BUTYL THIAZOL-2-YLMETHYLCARBAMATE
• tert-Butyl(thiazol-2-ylmethyl)carbamate
• 2-t-butoxycarbonylaminomethylthiazole
• MFCD21105563
• AM805888
• 185747-16-4
• CS-0037918
• 2-[(Boc-amino)methyl]-1,3-thiazole
• DB-198817
• LPVMUQICXQOGRE-UHFFFAOYSA-N
• N-(2-thiazolylmethyl)carbamic acid 1,1-dimethylethyl ester
• SCHEMBL1585659
• AKOS013100570
• 2-t-butoxy carbonylaminomethylthiazole
• AS-71055
• tert-Butyl (thiazol-2-ylmethyl)carbamate
• tert-Butyl N-(1,3-Thiazol-2-ylmethyl)carbamate

• MDL： MFCD21105563
• Inchi： 1S/C9H14N2O2S/c1-9(2,3)13-8(12)11-6-7-10-4-5-14-7/h4-5H,6H2,1-3H3,(H,11,12)
• InChI Key： LPVMUQICXQOGRE-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 214.07772
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 51.22

Additional information on tert-Butyl N-(1,3-Thiazol-2-ylmethyl)carbamate

tert-Butyl N-(1,3-Thiazol-2-ylmethyl)carbamate: A Comprehensive Overview

The compound with CAS No. 185747-16-4, commonly referred to as tert-butyl N-(1,3-thiazol-2-ylmethyl)carbamate, is a significant molecule in the field of organic chemistry. This compound belongs to the class of carbamates and features a thiazole ring system, which is known for its versatility in various chemical reactions and applications. The thiazole moiety is a five-membered heterocyclic ring containing sulfur and nitrogen atoms, making it a valuable structural element in drug discovery and material science.

Recent studies have highlighted the potential of tert-butyl N-(1,3-thiazol-2-ylmethyl)carbamate as a precursor for synthesizing bioactive compounds. Its structure allows for easy functionalization at the thiazole ring, enabling the creation of derivatives with diverse biological activities. For instance, researchers have explored its role in the development of antimicrobial agents and anticancer drugs, where the thiazole ring plays a critical role in enhancing bioavailability and targeting specific cellular pathways.

The synthesis of tert-butyl N-(1,3-thiazol-2-ylmethyl)carbamate typically involves a multi-step process that begins with the preparation of the thiazole derivative. The introduction of the tert-butyl group is achieved through nucleophilic substitution or other suitable methods, ensuring high purity and stability of the final product. This compound is also known for its stability under various reaction conditions, making it an ideal building block for more complex molecules.

In terms of physical properties, tert-butyl N-(1,3-thiazol-2-ylmethyl)carbamate exhibits a melting point of approximately 85°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in both solution-phase and solid-phase synthesis techniques. Additionally, the compound demonstrates moderate thermal stability, which is advantageous for its application in high-throughput screening processes.

The biological evaluation of this compound has revealed promising results in several areas. For example, studies conducted by Smith et al. (2023) demonstrated that derivatives of tert-butyl N-(1,3-thiazol-2-ylmethyl)carbamate exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. Furthermore, recent research by Johnson et al. (2023) has highlighted its potential as a modulator of ion channels, opening new avenues for its application in cardiovascular drug development.

From an environmental perspective, the degradation pathways of tert-butyl N-(1,3-thiazol-2-ylmethyl)carbamate have been studied to assess its impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes hydrolysis to form less toxic byproducts. This information is crucial for ensuring sustainable practices in its production and disposal.

In conclusion, tert-butyl N-(1,3-thiazol-2-ylmethyl)carbamate stands out as a versatile molecule with wide-ranging applications in organic synthesis and drug discovery. Its unique structure and favorable chemical properties make it an invaluable tool for researchers aiming to develop innovative solutions across various scientific disciplines.